Cas no 280783-56-4 (Ro 64-6198)

• Product Name: Ro 64-6198
• CAS No: 280783-56-4
• MF: C₂₆H₃₁N₃O
• MW: 401.54384636879
• CID: 4738890
• PubChem ID: 9844019
• Update Time: 2025-10-24

Ro 64-6198 Chemical and Physical Properties

Names and Identifiers

• 8-[(1S,3aS)-2,3,3a,4,5,6-hexahydro-1H-phenalen-1-yl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• GTPL1684
• BDBM50420802
• Ro646198
• Q7339209
• (1S,3aS)-8-(2,3,3a,4,5,6-hexahydro-1H-phenalen-1-yl)-1-phenyl-1,3,8-triaza-spiro[4.5]decan-4-one
• Ro 64-6198
• (1S,3aS)-8-(2,3,3a,4,5,6-Hexahydro-1H-phenalen-1-yl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• Ro64-6198
• DTXSID901018435
• CS-0012712
• Ro-64-6198
• SCHEMBL2240259
• DA-77507
• HKN6H9XXS6
• MS-26840
• 280783-56-4
• 1,3,8-Triazaspiro(4.5)decan-4-one, 8-((1S,3aS)-2,3,3a,4,5,6-hexahydro-1H-phenalen-1-yl)-1-phenyl-
• GLXC-01875
• G13273
• 1,3,8-Triazaspiro[4.5]decan-4-one, 8-[(1S,3aS)-2,3,3a,4,5,6-hexahydro-1H-phenalen-1-yl]-1-phenyl-
• Ro-646198
• HY-12844
• ND1251
• 8-((1S,3aS)-2,3,3a,4,5,6-Hexahydro-1H-phenalen-1-yl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• CHEMBL2088034
• 8-(2,3,3a,4,5,6-hexahydro-1H-phenylen-1-yl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
• AKOS040742563

• Inchi： 1S/C26H31N3O/c30-25-26(29(18-27-25)21-9-2-1-3-10-21)14-16-28(17-15-26)23-13-12-20-7-4-6-19-8-5-11-22(23)24(19)20/h1-3,5,8-11,20,23H,4,6-7,12-18H2,(H,27,30)/t20-,23-/m0/s1
• InChI Key： JLFMYEAXZNPWBK-REWPJTCUSA-N
• SMILES： O=C1C2(CCN(CC2)[C@@H]2C3C=CC=C4CCC[C@H](C=34)CC2)N(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 401.246712621 g/mol
• Monoisotopic Mass: 401.246712621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 35.6
• Molecular Weight: 401.5

Ro 64-6198 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：XX9275500
• Storage Condition：2-8°C

Additional information on Ro 64-6198

Comprehensive Overview of Ro 64-6198 (CAS No. 280783-56-4): Mechanism, Applications, and Research Insights

Ro 64-6198 (CAS No. 280783-56-4) is a synthetic compound that has garnered significant attention in pharmacological research due to its unique interaction with the kappa-opioid receptor (KOR). As a non-peptidic agonist, it exhibits high selectivity and potency, making it a valuable tool for studying neurobiological pathways related to stress, pain modulation, and emotional regulation. Researchers are particularly interested in its potential therapeutic applications, especially in contexts where traditional opioids pose risks of dependency or adverse effects.

The compound's molecular structure (C₂₄H₂₈N₂O₃) and binding affinity to KOR have been extensively characterized. Unlike classical opioids targeting mu-opioid receptors (MOR), Ro 64-6198 modulates the kappa-opioid system, which is associated with dysphoria and analgesia without typical euphoric effects. This distinction aligns with current trends in drug discovery focusing on safer analgesics and non-addictive alternatives—a topic frequently searched in academic and medical communities.

Recent studies highlight Ro 64-6198's role in preclinical models of anxiety and depression. Its ability to attenuate stress responses via KOR activation has sparked discussions about novel psychiatric therapeutics. However, challenges remain in balancing efficacy with side effects like sedation, a common query in pharmacology forums and research publications. The compound's pharmacokinetics, including blood-brain barrier penetration, are also under investigation to optimize dosing regimens.

From a technical perspective, Ro 64-6198 is often referenced alongside structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry circles. Computational modeling and high-throughput screening have identified analogs with improved profiles, addressing questions about drug design optimization frequently raised in AI-driven drug development platforms. These advancements resonate with the growing demand for precision medicine solutions.

In summary, Ro 64-6198 (CAS No. 280783-56-4) represents a critical milestone in neuroscience research and pharmacotherapy innovation. Its exploration continues to address pressing questions about G-protein-coupled receptors (GPCRs), behavioral pharmacology, and next-generation therapeutics, making it a recurring subject in both academic literature and industry-focused discussions.